Cas no 297730-93-9 (2-(Trifluoromethyl)-3-ethoxydodecafluorohexane)

• Product Name: 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane
• CAS No: 297730-93-9
• MF: C₉H₅F₁₅O
• MW: 414.11145567894
• MDL: MFCD04038367
• CID: 249253
• PubChem ID: 2782436
• Update Time: 2025-10-22

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane Chemical and Physical Properties

Names and Identifiers

• Hexane,3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-(trifluoromethyl)-
• 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane
• 2-trifluoromethyl-3-ethoxydodecafluorohexane
• EC 435-790-1
• 3-Ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-(trifluoromethyl)-hexane
• AKOS015852830
• DTXSID90870315
• 297730-93-9
• 3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-(trifluoromethyl)hexane
• 3-Ethoxyperfluoro(2-methylhexane)
• Hexane, 3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-(trifluoromethyl)-
• Novec(R) 7500 Engineered Fluid
• HFE-7500
• NS00011164
• 4-ethoxy-1, 1, 1, 2, 2, 3, 3, 4, 5, 6, 6, 6-dodecafluoro-5-(trifluoromethyl)hexane
• SCHEMBL292039
• MFCD04038367
• Q27272356
• 3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-dodecafluoro-2-trifluoromethyl-hexane
• BS-28105
• 9CHD818V8Z
• UNII-9CHD818V8Z
• J-017627
• 4-ethoxy-1,1,1,2,2,3,3,4,5,6,6,6-dodecafluoro-5-(trifluoromethyl)hexane
• HHBBIOLEJRWIGU-UHFFFAOYSA-N
• FT-0676921
• SCHEMBL10021011
• Hexane, 3-ethoxy-1,1,1,2,3,4,4,5,5,6,6,6-d odecafluoro-2-(trifluoromethyl)-
• 2-Trifluoromethyl-3-ethoxydodecafluorohexane(NOVEC 7500)
• 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane 99%
• 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane99%
• Novec 7500
• HFE 7500
• G78659
• 3-Ethoxyperfluoro(2-methylhexane); HFE 7500; Novec 7500; Novec Engineered Fluid HFE 7500; Novec HFE 7500
• DTXCID00818066

• MDL： MFCD04038367
• Inchi： 1S/C9H5F15O/c1-2-25-6(15,3(10,7(16,17)18)8(19,20)21)4(11,12)5(13,14)9(22,23)24/h2H2,1H3
• InChI Key： HHBBIOLEJRWIGU-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(F)(F)F)(C(F)(F)F)F)OCC

Computed Properties

• Exact Mass: 414.01000
• Monoisotopic Mass: 414.0100872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1,61 g/cm3
• Melting Point: -100°C
• Boiling Point: 130°C
• Solubility: 可溶于氯仿、甲醇（微量）
• PSA: 9.23000
• LogP: 5.35450

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane Security Information

• Hazard Statement： Irritant
• Safety Instruction： S23; S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Refrigerator, Under inert atmosphere

Additional information on 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane

2-(Trifluoromethyl)-3-ethoxydodecafluorohexane: A Comprehensive Overview

The compound 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (CAS No. 297730-93-9) is a highly fluorinated organic compound with a unique structure that combines trifluoromethyl and ethoxy groups. This compound, also referred to as dodecafluorohexane derivative, has garnered significant attention in recent years due to its exceptional chemical and physical properties. The presence of multiple fluorine atoms in its structure contributes to its high stability, low surface energy, and excellent thermal resistance, making it a valuable material in various industrial and scientific applications.

Dodecafluorohexane derivatives like 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane are widely studied for their potential in advanced materials science. Recent research has highlighted their ability to form self-assembled monolayers (SAMs) on various substrates, which is crucial for applications in nanotechnology and surface engineering. The trifluoromethyl group (-CF3) and ethoxy group (-OCH2CH3) in the molecule play pivotal roles in determining its surface properties. The -CF3 group imparts hydrophobicity and chemical resistance, while the ethoxy group enhances compatibility with organic solvents, making this compound ideal for use in coatings and lubricants.

One of the most promising applications of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane is in the field of electronics. Its high thermal stability and low dielectric constant make it a suitable candidate for use in high-performance insulation materials. Recent studies have demonstrated its potential as a dielectric material in capacitors and other electronic components, where its ability to withstand high temperatures without degradation is highly advantageous.

In addition to its electronic applications, this compound has also found use in the pharmaceutical industry. The fluorinated nature of the molecule contributes to its bioavailability and stability, making it a potential candidate for drug delivery systems. Researchers are exploring its use as a carrier for hydrophobic drugs, leveraging its unique surface properties to enhance drug solubility and absorption.

The synthesis of 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane involves a multi-step process that typically includes nucleophilic substitution reactions and fluorination techniques. Recent advancements in fluorination methods have enabled the production of this compound with higher purity and efficiency, which is essential for its application in sensitive industrial processes.

From an environmental perspective, the stability of dodecafluorohexane derivatives raises concerns about their persistence in the environment. However, ongoing research is focused on developing biodegradable versions of these compounds or alternative materials with similar properties but lower environmental impact.

In conclusion, 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane (CAS No. 297730-93-9) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key material for future technological innovations.